Cas no 923468-12-6 (1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide)

• Product Name: 1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide
• CAS No: 923468-12-6
• MF: C₁₉H₂₀N₄O₅S₂
• MW: 448.515901565552
• CID: 5448525
• Update Time: 2025-05-23

1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)sulfonyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide
• 1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide

• Inchi： 1S/C19H20N4O5S2/c1-27-14-4-6-15(7-5-14)30(25,26)23-10-8-13(9-11-23)17(24)20-19-22-21-18(28-19)16-3-2-12-29-16/h2-7,12-13H,8-11H2,1H3,(H,20,22,24)
• InChI Key： SLTDZPXQFUFAHN-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCC(C(NC2=NN=C(C3SC=CC=3)O2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide

Comprehensive Analysis of 1-(4-Methoxybenzenesulfonyl)-N-5-(Thiophen-2-yl)-1,3,4-Oxadiazol-2-ylpiperidine-4-carboxamide (CAS No. 923468-12-6)

The compound 1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide (CAS No. 923468-12-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,3,4-oxadiazole and piperidine moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its sulfonyl and carboxamide functional groups, which are often associated with enhanced bioavailability and target specificity.

In recent years, the demand for novel heterocyclic compounds like 1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide has surged due to their versatility in addressing unmet medical needs. The thiophene ring in its structure is particularly noteworthy, as it is a common motif in FDA-approved drugs, contributing to improved pharmacokinetic properties. This compound's CAS No. 923468-12-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of 1,3,4-oxadiazole derivatives in combating drug resistance. With the rise of antibiotic-resistant pathogens and the need for new antiviral agents, compounds like 1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide are being explored for their potential to inhibit key enzymatic processes. Its sulfonamide group, for instance, is known to interact with bacterial dihydropteroate synthase, a target for sulfa drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 923468-12-6 involves multi-step organic reactions, including condensation and cyclization techniques. The piperidine-4-carboxamide segment is often synthesized via amide bond formation, while the 1,3,4-oxadiazole ring is typically constructed through oxidative cyclization of hydrazides. These methods are widely documented in peer-reviewed journals, making this compound a subject of interest for organic chemists.

The pharmacological profile of 1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide is another area of active investigation. Preliminary studies suggest that it may exhibit affinity for central nervous system (CNS) targets, owing to its ability to cross the blood-brain barrier. This has led to speculation about its potential in treating neurological disorders, a hot topic in modern drug development. The methoxybenzenesulfonyl group, in particular, is thought to enhance its lipophilicity, a critical factor for CNS penetration.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis routes for CAS No. 923468-12-6. Solvent-free reactions and catalytic methods are being tested to reduce the environmental impact of its production. This aligns with the growing trend of sustainable pharmaceutical manufacturing, a priority for regulatory agencies worldwide.

In summary, 1-(4-methoxybenzenesulfonyl)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide represents a fascinating intersection of chemistry and biology. Its structural complexity and therapeutic potential make it a compound of enduring interest, as evidenced by its frequent appearance in scientific literature and patent filings. As research progresses, its applications in medicine and beyond are likely to expand, solidifying its place in the pantheon of significant heterocyclic compounds.